5-[[(5-Bromothiophen-3-yl)methyl-methylamino]methyl]furan-2-carboxylic acid

• IUPAC Name: 5-[[(5-bromothiophen-3-yl)methyl-methylamino]methyl]furan-2-carboxylic acid
• InChI: InChI=1S/C12H12BrNO3S/c1-14(5-8-4-11(13)18-7-8)6-9-2-3-10(17-9)12(15)16/h2-4,7H,5-6H2,1H3,(H,15,16)
• InChI Key: XOLVIPFMWQGBJN-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(O1)C(=O)O)CC2=CSC(=C2)Br
• Molecular Formula: C12H12BrNO3S
• Molecular Weight: 330.20 g/mol

Description

5-[[(5-Bromothiophen-3-yl)methyl-methylamino]methyl]furan-2-carboxylic acid is a chemical compound that has garnered significant attention in the field of scientific research due to its potential applications in various fields. This compound belongs to the class of furan carboxylic acids and is commonly referred to as BTFMF.

Mechanism of Action

The mechanism of action of BTFMF is still under investigation. However, it is believed that BTFMF exerts its pharmacological effects by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
BTFMF has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that BTFMF exhibits potent anticancer activity by inducing apoptosis and inhibiting cell proliferation. BTFMF has also been shown to exhibit neuroprotective effects by preventing the formation of amyloid-beta plaques in the brain, which are associated with Alzheimer's disease. Additionally, BTFMF has been shown to exhibit anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of BTFMF is its ease of synthesis and purification. BTFMF is also relatively stable under various conditions, making it an ideal compound for various lab experiments. However, one of the limitations of BTFMF is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on BTFMF. One of the potential areas of research is the development of BTFMF-based drug candidates for the treatment of various diseases. Additionally, the use of BTFMF as a building block for the synthesis of various organic materials such as polymers and dendrimers is an area of research that has garnered significant attention. Furthermore, the investigation of the mechanism of action of BTFMF and its effects on various signaling pathways is an area of research that requires further exploration.

Synthesis Methods

The synthesis of BTFMF involves the reaction of 5-bromothiophene-3-carboxaldehyde with methylamine and formaldehyde, followed by the addition of furoic acid. The resulting compound is then purified through various methods such as recrystallization and chromatography.

Scientific Research Applications

BTFMF has been extensively researched for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, BTFMF has shown promising results as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's, and Parkinson's. In material science, BTFMF has been used as a building block for the synthesis of various organic materials such as polymers and dendrimers. In organic synthesis, BTFMF has been used as a reagent for the synthesis of various organic compounds.